4,4'-Bis(dimethylamino)benzil

• IUPAC Name: 1,2-bis[4-(dimethylamino)phenyl]ethane-1,2-dione
• InChI: InChI=1S/C18H20N2O2/c1-19(2)15-9-5-13(6-10-15)17(21)18(22)14-7-11-16(12-8-14)20(3)4/h5-12H,1-4H3
• InChI Key: AVFUVYIDYFXFSX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)C(=O)C2=CC=C(C=C2)N(C)C
• Molecular Formula: C18H20N2O2
• DSSTOX Substance ID: DTXSID60278667
• Molecular Weight: 296.4 g/mol
• CAS RN: 17078-27-2

Description

4,4’-Bis(dimethylamino)benzil is an organic compound with the molecular formula C18H20N2O2. It is a white solid that is soluble in a variety of organic solvents.

Synthesis Analysis

The synthesis of 4,4’-Bis(dimethylamino)benzil involves a series of chemical reactions. The process starts with anhydrous aluminum chloride and dry carbon disulfide. N,N-dimethylaniline is added to this mixture. After a series of steps, including cooling, adding oxalyl chloride, and heating, the product is obtained.

Molecular Structure Analysis

The molecular structure of 4,4’-Bis(dimethylamino)benzil consists of 18 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The compound has a molar mass of 296.364 Da.

Chemical Reactions Analysis

The chemical reactions involving 4,4’-Bis(dimethylamino)benzil are complex and involve multiple steps. The compound is notable as the reduced derivative of Michler’s ketone. It is a precursor to triarylmethane dyes.

Physical And Chemical Properties Analysis

4,4’-Bis(dimethylamino)benzil has a density of 1.2±0.1 g/cm3, a boiling point of 470.6±30.0 °C at 760 mmHg, and a flash point of 206.7±16.9 °C. It has a molar refractivity of 89.9±0.3 cm3. The compound has a polar surface area of 41 Å2 and a molar volume of 256.4±3.0 cm3.

Scientific Research Applications

C18H20N2O2 C_{18}H_{20}N_{2}O_{2} C18​H20​N2​O2​

.

Organic Electronics

. Its electronic properties make it suitable for use as an electron-donating material, which is essential for the transport of charges in these devices.

Safety and Hazards

4,4’-Bis(dimethylamino)benzil is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes serious eye damage, is suspected of causing genetic defects, and may cause cancer. Safety measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and avoiding dust formation.

Mechanism of Action

Mode of Action

It is known that the compound is a derivative of michler’s ketone , which is a precursor to triarylmethane dyes . This suggests that it may interact with its targets in a similar manner to other triarylmethane dyes.

Biochemical Pathways

As a derivative of Michler’s ketone, it may be involved in the synthesis of triarylmethane dyes

Q & A

Q1: What are the byproducts formed during the synthesis of 4,4′-Bis(dimethylamino)benzil?

A1: The abstract mentions Crystal Violet as a byproduct formed during the synthesis of 4,4′-Bis(dimethylamino)benzil [].

Q2: What are some keywords associated with the synthesis of 4,4′-Bis(dimethylamino)benzil?

A2: The abstract lists "acylation" and "oxalyl chloride, toxicity" as keywords associated with the synthesis []. This suggests that the synthesis procedure involves an acylation reaction utilizing oxalyl chloride, a reagent known for its toxicity.